Cas no 2137598-70-8 (Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl-)

• Product Name: Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl-
• CAS No: 2137598-70-8
• MF: C₇H₁₃F₂NO₂S
• MW: 213.245427846909
• CID: 5287040
• Update Time: 2025-06-10

Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclopentyl)-N-methylmethanesulfonamide
• Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl-

• Inchi： 1S/C7H13F2NO2S/c1-10-13(11,12)5-6-2-3-7(8,9)4-6/h6,10H,2-5H2,1H3
• InChI Key： ZGXCAWSQNZMVDD-UHFFFAOYSA-N
• SMILES： S(CC1CCC(C1)(F)F)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.1
• Topological Polar Surface Area: 54.6

Additional information on Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl-

Introduction to Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl- (CAS No. 2137598-70-8)

Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl- (CAS No. 2137598-70-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including the presence of a cyclopentane ring, two fluorine atoms, and a methyl group. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl- is represented by the formula C₇H₁₀F₂N₂O₂S. The cyclopentane ring provides a rigid framework that can influence the compound's conformational flexibility and binding properties. The introduction of fluorine atoms at the 3,3 positions enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. The N-methyl group further modulates the compound's basicity and solubility, making it an attractive candidate for various pharmaceutical applications.

Recent research has highlighted the potential of Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl- in several therapeutic areas. One notable application is in the treatment of inflammatory diseases. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual inhibition mechanism makes it a promising candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl- has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can effectively inhibit the replication of certain viruses by interfering with viral entry or replication processes. This finding opens up new avenues for the development of antiviral therapies targeting specific viral pathogens.

The pharmacokinetic profile of Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl- has been extensively studied to optimize its therapeutic efficacy and safety. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate volume of distribution. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through urine and feces. These pharmacokinetic characteristics make it suitable for oral administration and long-term use.

To further validate its therapeutic potential, clinical trials have been conducted to evaluate the safety and efficacy of Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl-. Phase I trials have demonstrated that this compound is well-tolerated at various dose levels with no significant adverse effects reported. Phase II trials are currently underway to assess its efficacy in specific patient populations suffering from inflammatory diseases or viral infections. Preliminary results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

The structural versatility of Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl- also makes it an attractive starting point for structure-activity relationship (SAR) studies. By modifying different functional groups or substituents on the molecule, researchers can explore a wide range of analogs with enhanced biological activities or improved pharmacological properties. This approach has led to the discovery of several derivatives with superior potency and selectivity compared to the parent compound.

In conclusion, Cyclopentanemethanesulfonamide, 3,3-difluoro-N-methyl- (CAS No. 2137598-70-8) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable tool for developing new therapeutic agents targeting inflammatory diseases and viral infections. Ongoing research continues to uncover new applications and optimize its potential as a safe and effective drug candidate.